Cas no 261762-97-4 (5-Chloro-2-fluorophenylacetic acid)
5-Chloro-2-fluorophenylacetic acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a chloro and fluoro substituent on the phenyl ring—enhance its reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The acetic acid moiety further allows for functionalization via esterification or amidation. The compound's high purity and stability make it suitable for precision synthesis. Its utility in constructing biologically active molecules underscores its importance in medicinal chemistry research and fine chemical production.
261762-97-4 structure
Product Name:5-Chloro-2-fluorophenylacetic acid
CAS No:261762-97-4
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD01631439
CID:247396
PubChem ID:2773723
Update Time:2025-06-07
5-Chloro-2-fluorophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Chloro-2-fluorophenyl)acetic acid
- 5-CHLORO-2-FLUOROPHENYLACETIC ACID
- Benzeneacetic acid,5-chloro-2-fluoro-
- (5-chloro-2-fluorophenyl)acetic acid
- 5-chloro-2-fluoro-phenylacetic acid
- AC1MCND0
- CTK4F7271
- JRD-1147
- PubChem7141
- SureCN868684
- NOKLOLLCDCEFAK-UHFFFAOYSA-N
- SBB090850
- Benzeneacetic acid, 5-chloro-2-fluoro-
- SY047594
- AB0030483
- ST24039497
- AMY3035
- A877331
- SCHEMBL868684
- AKOS005258012
- MFCD01631439
- EN300-1981914
- DTXSID00378670
- 261762-97-4
- FT-0692693
- CS-0042984
- (5-Chloro-2-fluorophenyl)acetic acid, AldrichCPR
- CK2072
- DS-15004
- DB-067560
- 5-Chloro-2-fluorophenylacetic acid
-
- MDL: MFCD01631439
- Inchi: 1S/C8H6ClFO2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key: NOKLOLLCDCEFAK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)CC(=O)O)F
Computed Properties
- Exact Mass: 188.004
- Monoisotopic Mass: 188.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.1
5-Chloro-2-fluorophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005667-10g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 95% | 10g |
£112.00 | 2022-03-01 | |
| Fluorochem | 005667-25g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 95% | 25g |
£223.00 | 2022-03-01 | |
| Chemenu | CM192362-5g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 95+% | 5g |
$102 | 2021-06-16 | |
| Chemenu | CM192362-10g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 95+% | 10g |
$163 | 2021-06-16 | |
| Chemenu | CM192362-25g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 95+% | 25g |
$299 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002113-5g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 5g |
2437.0CNY | 2021-06-29 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002113-1g |
5-Chloro-2-fluorophenylacetic acid |
261762-97-4 | 1g |
812.0CNY | 2021-06-29 | ||
| abcr | AB129764-1 g |
5-Chloro-2-fluorophenylacetic acid, 97%; . |
261762-97-4 | 97% | 1 g |
€80.40 | 2023-07-20 | |
| abcr | AB129764-5 g |
5-Chloro-2-fluorophenylacetic acid, 97%; . |
261762-97-4 | 97% | 5 g |
€135.50 | 2023-07-20 | |
| abcr | AB129764-10 g |
5-Chloro-2-fluorophenylacetic acid, 97%; . |
261762-97-4 | 97% | 10 g |
€189.20 | 2023-07-20 |
5-Chloro-2-fluorophenylacetic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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